Cas no 1805062-56-9 (5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805062-56-9
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4887040
• Update Time: 2025-05-21

5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-6(9)2-1-14-5(7(10,11)12)3(13)4(2)15/h1,6H,(H,14,15)
• InChI Key： GASXYQJETFPNLY-UHFFFAOYSA-N
• SMILES： IC1C(C(C(F)F)=CNC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805062-56-9)

5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine, with the CAS number 1805062-56-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which is a common structural motif in many biologically active molecules. The presence of multiple fluorine atoms and halogen substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 5-position, a hydroxy group at the 4-position, an iodo atom at the 3-position, and another trifluoromethyl group at the 2-position. This arrangement of functional groups creates a complex interplay of electronic effects, which can influence the compound's reactivity, solubility, and biological activity. Such structural features are often exploited in the design of novel pharmaceutical agents to enhance binding affinity to biological targets and improve pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated pyridines as key components in medicinal chemistry. The introduction of fluorine atoms into organic molecules is well-documented to modulate metabolic stability, lipophilicity, and binding interactions with biological receptors. For instance, the difluoromethyl group is known to increase metabolic resistance by inhibiting oxidative degradation, while the trifluoromethyl group can enhance binding affinity through steric and electronic effects. The iodo substituent provides a versatile handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in constructing complex drug molecules.

The hydroxy group in 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine adds another layer of functional diversity, allowing for further derivatization to explore different pharmacological activities. Hydroxyl groups are commonly found in natural products and bioactive compounds, often serving as hydrogen bond donors or acceptors that interact with biological targets. The combination of these functional groups in this compound makes it a promising candidate for exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The structural features of 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine, such as the presence of halogen atoms and fluorinated groups, make it an ideal candidate for designing kinase inhibitors with improved selectivity and potency.

Recent studies have demonstrated that fluorinated pyridines can serve as effective scaffolds for developing small-molecule inhibitors targeting protein-protein interactions. For example, researchers have reported the use of similar pyridine derivatives in the development of inhibitors for tyrosine kinases and serine/threonine kinases. The difluoromethyl and trifluoromethyl groups contribute to favorable pharmacokinetic properties by enhancing lipophilicity and metabolic stability, while the iodo substituent allows for further functionalization to optimize binding interactions with target kinases.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making kinases key targets for antiviral drug development. By inhibiting viral kinases or their associated pathways, it may be possible to disrupt viral replication cycles effectively. The unique structural features of 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine, particularly its halogen-rich environment, make it well-suited for designing molecules that can interfere with viral kinase activity without affecting host kinases.

The synthesis of 5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine presents an interesting challenge due to its complex functionalization. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce halogen atoms and other functional groups into pyridine rings with high precision. These techniques allow chemists to build intricate molecular architectures while maintaining excellent regioselectivity.

In conclusion,5-(Difluoromethyl)-4-hydroxy-3-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805062-56-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly those involving dysregulated kinase activity. As research continues to uncover new applications for fluorinated pyridines,this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.